Cas no 1020251-86-8 (3-(tert-Butyl)-1-(4-nitrophenyl)indeno1,2-cpyrazol-4(1H)-one)

• Product Name: 3-(tert-Butyl)-1-(4-nitrophenyl)indeno1,2-cpyrazol-4(1H)-one
• CAS No: 1020251-86-8
• MF: C₂₀H₁₇N₃O₃
• MW: 347.367284536362
• MDL: MFCD00170363
• CID: 4567953
• Update Time: 2023-11-22

3-(tert-Butyl)-1-(4-nitrophenyl)indeno1,2-cpyrazol-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(tert-butyl)-1-(4-nitrophenyl)indeno[1,2-c]pyrazol-4(1H)-one
• 3-(tert-Butyl)-1-(4-nitrophenyl)indeno1,2-cpyrazol-4(1H)-one

• MDL： MFCD00170363
• Inchi： 1S/C20H17N3O3/c1-20(2,3)19-16-17(14-6-4-5-7-15(14)18(16)24)22(21-19)12-8-10-13(11-9-12)23(25)26/h4-11H,1-3H3
• InChI Key： LTTCPQLJVCBFLQ-UHFFFAOYSA-N
• SMILES： N1=C(C(C)(C)C)C2C(=O)C3=C(C=2N1C1=CC=C([N+]([O-])=O)C=C1)C=CC=C3

Computed Properties

• Exact Mass: 347.126991g/mol
• Monoisotopic Mass: 347.126991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 347.4g/mol
• XLogP3: 4.6
• Topological Polar Surface Area: 80.7Ų